1-methyl-4-(3-methylcyclohexyl)piperazine

• IUPAC Name: 1-methyl-4-(3-methylcyclohexyl)piperazine
• InChI: InChI=1S/C12H24N2/c1-11-4-3-5-12(10-11)14-8-6-13(2)7-9-14/h11-12H,3-10H2,1-2H3
• InChI Key: DVJAMUPZNMBWQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)C
• Molecular Formula: C12H24N2
• Molecular Weight: 196.33 g/mol

Description

1-methyl-4-(3-methylcyclohexyl)piperazine, also known as MeMC, is a piperazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. MeMC is a synthetic compound that is structurally similar to other piperazine derivatives, such as mCPP and TFMPP, which have been investigated for their effects on the central nervous system. In

Mechanism of Action

1-methyl-4-(3-methylcyclohexyl)piperazine's mechanism of action is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. 1-methyl-4-(3-methylcyclohexyl)piperazine has been shown to bind to the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, anxiety, and appetite. 1-methyl-4-(3-methylcyclohexyl)piperazine has also been found to inhibit the reuptake of serotonin, which could lead to increased levels of serotonin in the brain.
Biochemical and Physiological Effects:
1-methyl-4-(3-methylcyclohexyl)piperazine has been found to have a range of biochemical and physiological effects, including increased levels of serotonin in the brain, decreased anxiety and depression-like behaviors in animal models, and decreased food intake. 1-methyl-4-(3-methylcyclohexyl)piperazine has also been found to have a stimulatory effect on the cardiovascular system, increasing heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-4-(3-methylcyclohexyl)piperazine in lab experiments is its specificity for serotonin receptors, which allows for targeted investigation of the role of serotonin in neurological disorders. However, 1-methyl-4-(3-methylcyclohexyl)piperazine's stimulatory effect on the cardiovascular system can be a limitation, as it may confound results in certain experiments.

Future Directions

For research on 1-methyl-4-(3-methylcyclohexyl)piperazine could include investigating its potential therapeutic applications in the treatment of neurological disorders, such as depression and anxiety. Further studies could also explore the mechanism of action of 1-methyl-4-(3-methylcyclohexyl)piperazine and its effects on other neurotransmitter systems. Additionally, research could focus on developing more selective 1-methyl-4-(3-methylcyclohexyl)piperazine analogs with fewer cardiovascular side effects.

Synthesis Methods

1-methyl-4-(3-methylcyclohexyl)piperazine can be synthesized by reacting 3-methylcyclohexylamine with methyl iodide in the presence of a base, such as potassium carbonate. The reaction yields 1-methyl-4-(3-methylcyclohexyl)piperazine as a white crystalline powder, which can be purified through recrystallization.

Scientific Research Applications

1-methyl-4-(3-methylcyclohexyl)piperazine has been investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders. Studies have shown that 1-methyl-4-(3-methylcyclohexyl)piperazine has an affinity for serotonin receptors, which are involved in the regulation of mood, anxiety, and sleep. 1-methyl-4-(3-methylcyclohexyl)piperazine has also been found to inhibit the reuptake of serotonin, which could lead to increased levels of serotonin in the brain.